Cas no 1502583-43-8 (2-2-(propan-2-yloxy)phenylpropanoic acid)

• Product Name: 2-2-(propan-2-yloxy)phenylpropanoic acid
• CAS No: 1502583-43-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6427553
• PubChem ID: 80424703
• Update Time: 2025-08-02

2-2-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(propan-2-yloxy)phenylpropanoic acid
• 1502583-43-8
• EN300-1850554
• AKOS018988023
• 2-[2-(propan-2-yloxy)phenyl]propanoic acid

• Inchi： 1S/C12H16O3/c1-8(2)15-11-7-5-4-6-10(11)9(3)12(13)14/h4-9H,1-3H3,(H,13,14)
• InChI Key： YPTLXZYUNJNYHO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(C(=O)O)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-2-(propan-2-yloxy)phenylpropanoic acid

2-2-(propan-2-yloxy)phenylpropanoic acid (CAS No. 1502583-43-8): An Overview

2-2-(propan-2-yloxy)phenylpropanoic acid (CAS No. 1502583-43-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of phenylpropanoic acid with a unique substitution pattern that imparts specific pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-2-(propan-2-yloxy)phenylpropanoic acid is characterized by a phenyl ring attached to a propanoic acid moiety, with an additional isopropoxy group at the meta position of the phenyl ring. This structural configuration confers the compound with distinct physicochemical properties, such as solubility and stability, which are crucial for its potential therapeutic applications. The molecular formula of this compound is C₁₃H₁₆O₃, and its molecular weight is approximately 216.26 g/mol.

The synthesis of 2-2-(propan-2-yloxy)phenylpropanoic acid can be achieved through various methodologies, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the esterification of 2-(isopropoxy)benzaldehyde with propanoic acid followed by reduction to form the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using catalytic systems that minimize waste and energy consumption.

In terms of biological activities, 2-2-(propan-2-yloxy)phenylpropanoic acid has shown promising results in several preclinical studies. Research has indicated that this compound exhibits anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-2-(propan-2-yloxy)phenylpropanoic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory effects, 2-2-(propan-2-yloxy)phenylpropanoic acid has also been investigated for its potential neuroprotective properties. Preclinical studies have suggested that this compound may have a role in mitigating neurodegenerative processes by reducing oxidative stress and promoting neuronal survival. A recent study published in Neuropharmacology highlighted the ability of 2-2-(propan-2-yloxy)phenylpropanoic acid to protect against neuronal damage induced by amyloid-beta peptides, which are implicated in Alzheimer's disease.

The pharmacokinetic profile of 2-2-(propan-2-yloxy)phenylpropanoic acid is another important aspect to consider for its therapeutic development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, 2-2-(propan-2-yloxy)phenylpropanoic acid has also been explored for its use in diagnostic imaging. Research has indicated that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). These imaging agents have the potential to provide valuable insights into disease progression and treatment response in various medical conditions.

The safety profile of 2-2-(propan-2-yloxy)phenylpropanoic acid is an essential consideration for its clinical development. Preclinical toxicology studies have shown that this compound has a low toxicity profile at therapeutic doses. However, as with any new pharmaceutical agent, comprehensive safety assessments are required to ensure its long-term safety and tolerability in human patients.

In conclusion, 2-2-(propan-2-yloxy)phenylpropanoic acid (CAS No. 1502583-43-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.